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Compound of Interest

Compound Name: Thiourea-d4

CAS No.: 17370-85-3

Cat. No.: B095856

Get Quote

Executive Summary
Compound: Thiourea-d4 (Tetradeuterothiourea)

Formula: CS(ND₂)₂

MW: 80.15 g/mol (vs. 76.12 g/mol for native)

Critical Attribute:Labile Deuterium. The deuterium atoms are located on nitrogen, rendering

them susceptible to rapid exchange with atmospheric moisture or protic solvents.

Primary Application: Precursor for deuterated heterocycles (drug discovery), protein

solubilization agent in proteomics, and metabolic tracer.

Synthesis & Isotopic Enrichment Mechanisms
High-purity Thiourea-d4 (>98 atom % D) is not merely "made"; it is "captured" in an anhydrous

state. Two primary routes exist, with distinct implications for stability.[1][2]
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Route A: Total Synthesis (The "Gold Standard")
The most robust method involves the reaction of Carbon Disulfide (CS₂) with Deuterated

Ammonia (ND₃) in a sealed, anhydrous system. This prevents the introduction of protons from

the start.

Advantage: Yields >99% isotopic purity.

Risk: Any exposure to H₂O during workup initiates degradation to Thiourea-d3/d2.

Route B: D₂O Exchange (The "Lab Scale" Method)
Native thiourea is dissolved in excess Deuterium Oxide (D₂O) and lyophilized.

Mechanism: Equilibrium-driven exchange.

Limitation: Requires multiple cycles to approach 98% enrichment. Residual HDO trapped in

the crystal lattice can trigger "self-protonation" over time.

Analytical Validation: The "Self-Validating" Protocol
CRITICAL WARNING: Standard purity checks using Methanol-d4 (CD₃OD) or D₂O will fail.

These solvents contain exchangeable atoms that will scramble with the Thiourea-d4, leading

to false low-purity readings.

Protocol: Quantitative NMR (qNMR) for Isotopic Purity
To validate isotopic purity, you must use a solvent that is aprotic and anhydrous.

Recommended Solvent: DMSO-d6 (anhydrous, ampouled).

Alternative: Acetone-d6 (if solubility permits, though thiourea solubility is lower).

Forbidden Solvents: D₂O, Methanol-d4, Ethanol-d6, Chloroform-d (unless strictly dried, as

acidity in CDCl₃ catalyzes exchange).

Step-by-Step Validation Workflow:

Environment: Perform sample prep in a glove box or a desiccated glove bag.
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Solvent Check: Open a fresh ampoule of DMSO-d6.

Sample Prep: Dissolve ~5 mg Thiourea-d4 in 0.6 mL DMSO-d6.

Acquisition: Run ¹H-NMR immediately.

Interpretation:

Thiourea-d4 Signal: Silent (no peak).

Residual H Signal: Look for a broad singlet at ~7.1 ppm.

Calculation: Compare the integral of the residual NH signal against the residual solvent

peak (DMSO quintet at 2.50 ppm).

Note: If you see a sharp peak at 3.33 ppm, your DMSO is wet (H₂O), and your

measurement is compromised.
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Caption: Decision logic for accurate isotopic purity determination, highlighting the necessity of

anhydrous aprotic solvents.

Stability Profile & Degradation Pathways
Thiourea-d4 is chemically stable but isotopically fragile.
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Stressor Effect Outcome Prevention

Moisture (Air) H/D Exchange
Reversion to

Thiourea-d0/d1/d2/d3.

Store under Argon/N₂;

Desiccator.

Heat (>130°C) Isomerization

Conversion to

Ammonium

Thiocyanate-d4.

Store < 25°C.

Oxidation Chemical Decay

Formation of Urea-d4

or Formamidine

Disulfide.

Protect from

light/peroxides.

The "Back-Exchange" Danger
Unlike C-D bonds (which are stable for decades), N-D bonds exchange with atmospheric

moisture within minutes.

Visual Sign: Caking or clumping of the white crystal indicates moisture absorption, signaling

likely isotopic degradation.

Applications in Drug Development
A. Internal Standard for Mass Spectrometry
Thiourea-d4 is used to quantify thiourea levels in biological matrices (e.g., thyroid studies) or

as a surrogate for sulfur-containing metabolites.

Mass Shift: +4 Da (m/z 80 vs 76).

Fragmentation: In ESI-MS/MS, look for the loss of ND₃ (mass 20) vs NH₃ (mass 17).

Protocol Tip: When spiking into plasma/urine, do not expect the deuterium to remain if the

matrix is aqueous. Thiourea-d4 cannot be used as an internal standard in aqueous

processing unless you are measuring the intact mass immediately or using it for extraction

recovery before derivatization.

B. Synthesis of Deuterated Heterocycles
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The most high-value application is condensing Thiourea-d4 with alpha-haloketones (Hantzsch

Thiazole Synthesis) to create deuterated thiazoles, common pharmacophores in kinase

inhibitors.

Thiourea-d4
(CS(ND2)2)

Condensation
(Anhydrous EtOH)

Alpha-Haloketone
(R-CO-CH2-X)

Deuterated Thiazole
(Stable C-D bond)

- H2O, -HX

Click to download full resolution via product page

Caption: Synthesis of stable deuterated thiazoles using Thiourea-d4. The final C-D bond on

the thiazole ring is non-exchangeable.

Handling & Storage Protocols
To maintain the "Certificate of Analysis" purity specifications, follow this rigorous storage

protocol:

Primary Container: Amber glass vial with a Teflon-lined screw cap.

Secondary Barrier: Heat-sealed Mylar bag containing a packet of activated silica gel or

molecular sieves.

Temperature: Refrigerate (2-8°C). Freezing is acceptable but increases the risk of

condensation upon thawing.

Usage Rule: Allow the vial to equilibrate to room temperature inside the desiccator before

opening to prevent condensation from the air (which would immediately protonate the

surface).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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